Cas no 71909-64-3 ((3aR,5R,6aS)-5-hydroxy-octahydropentalen-2-one)

• Product Name: (3aR,5R,6aS)-5-hydroxy-octahydropentalen-2-one
• CAS No: 71909-64-3
• Molecular Formula: C₈H₁₂O₂
• Molecular Weight: 140.179682731628
• CID: 5970664
• PubChem ID: 21669370

(3aR,5R,6aS)-5-hydroxy-octahydropentalen-2-one Properties

Names and Identifiers

• rac-(3aR,5R,6aS)-5-hydroxy-octahydropentalen-2-one
• (3aR,5s,6aS)-5-hydroxy-3,3a,4,5,6,6a-hexahydro-1H-pentalen-2-one
• 2(1H)-Pentalenone, hexahydro-5-hydroxy-, (3aα,5β,6aα)-
• (3aR,5R,6aS)-5-hydroxy-octahydropentalen-2-one
• EN300-1693528
• SCHEMBL13774695
• 71909-64-3
• SCHEMBL16666800
• CHEMBL3290029
• CHEMBL3290028
• SCHEMBL13774728
• (3aR,6aS)-5-hydroxy-3,3a,4,5,6,6a-hexahydro-1H-pentalen-2-one
• (3abeta,6abeta)-5beta-Hydroxyoctahydropentalene-2-one

• InChIKey： PQWWWWBPUGFVIZ-KVSKUHBBSA-N
• Inchi： 1S/C8H12O2/c9-7-1-5-2-8(10)4-6(5)3-7/h5-7,9H,1-4H2/t5-,6+,7-
• SMILES： O[C@@H]1C[C@]2([H])CC(=O)C[C@]2([H])C1

Computed Properties

• Exact Mass: 140.083729621g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 140.083729621g/mol
• Heavy Atom Count: 10
• Complexity: 149
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.1
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Boiling Point: 268.0±23.0 °C(Predicted)
• pka: 14.98±0.20(Predicted)
• Density: 1.203±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Cyclic alcohols and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Cyclic alcohols and derivatives